12,13-Dihydroxy-9,15-octadecadienoic acid

• Molecular Formula: C18H32O4
• Molecular Weight: 312.4 g/mol
• InChI: InChI=1S/C18H32O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h3,8,10-11,16-17,19-20H,2,4-7,9,12-15H2,1H3,(H,21,22)/b10-3+,11-8+
• InChIKey: RGRKFKRAFZJQMS-BPWDCMFVSA-N

12,13-DiHODE Identity and Characteristics

12,13-Dihydroxy-9,15-octadecadienoic acid (CAS 85416-59-7; synonym: 12,13-DiHODE, (±)-12,13-dihydroxy-9Z,15Z-octadecadienoic acid) is an octadecanoid-class vicinal dihydroxy fatty acid with molecular formula C18H32O4 and molecular weight 312.44 g/mol . It is an oxygenated linoleic acid derivative detected in human blood, belonging to the lineolic acid derivatives subclass [1]. The compound is biosynthesized via cytochrome P450-mediated epoxidation of the ω6 double bond of α-linolenic acid (18:3 ω3), followed by epoxide hydrolase-catalyzed hydrolysis to the corresponding 1,2-diol [2]. Its primary industrial relevance lies in its utility as an analytical reference standard for oxylipin profiling, a pathway-specific metabolite marker for cytochrome P450/soluble epoxide hydrolase (sEH) activity, and a research tool for studying linoleate/linolenate diol biology [2].

Workflow Oxylipin profiling via LC-MS/MS or GC-MS

Standard type Authentic regioisomer-specific analytical standard

Pathway context CYP/sEH ω6-epoxidation of α-linolenic acid

• [1] Human Metabolome Database (HMDB). Metabocard for 12,13-DiHODE (HMDB0010201). Available at: https://hmdb.ca/metabolites/HMDB0010201 View Source
• [2] Oliw EH. Oxygenation of linolenic and linoleic acid to novel vicinal dihydroxy acids by hepatic microsomes of the rabbit. Biochem Biophys Res Commun. 1983;111(2):644-651. doi:10.1016/0006-291x(83)90355-8 View Source

Why 12,13-DiHODE Cannot Be Substituted

The vicinal dihydroxyoctadecadienoic acid family comprises multiple regioisomers—including 15,16-DiHODE, 12,13-DiHODE, and 9,10-DiHODE—that share identical molecular formula (C18H32O4) and molecular weight (312.44 Da) yet differ exclusively in the position of the diol moiety along the 18-carbon backbone [1]. These isomers are chromatographically distinguishable but produce similar fragmentation patterns in mass spectrometry, requiring authentic standards for unambiguous identification [1]. Critically, the 12,13-DiHODE regioisomer arises specifically from ω6 epoxidation of α-linolenic acid, whereas 12,13-DiHOME (12,13-dihydroxy-9Z-octadecenoic acid)—a structurally related monoene diol derived from linoleic acid—is produced via a distinct substrate pathway and exhibits divergent biological activities, including NLRP3 inflammasome activation in macrophages at 37.5–75 μM and inverse association with BMI in human plasma [2]. Generic substitution with an incorrect regioisomer or monoene analog therefore introduces pathway misattribution in metabolic tracing studies and confounds quantitative oxylipin biomarker analysis [1][2].

Regioisomer misassignment 15,16- and 9,10-DiHODE share identical mass and similar fragmentation; retention-time overlap may confound isomer identification without authentic 12,13-DiHODE.

Substrate pathway mismatch 12,13-DiHOME (from linoleic acid) carries different biological activity; substitution would misattribute α-linolenate pathway readouts.

Differential albumin sensitivity Epoxide precursors show distinct toxicodynamic profiles; diol-specific electron transport chain inhibition may be overlooked if only epoxide standards are used.

• [1] Oliw EH. Oxygenation of linolenic and linoleic acid to novel vicinal dihydroxy acids by hepatic microsomes of the rabbit. Biochem Biophys Res Commun. 1983;111(2):644-651. doi:10.1016/0006-291x(83)90355-8 View Source
• [2] Dreyfuss JM, Djordjilović V, Pan H, et al. ScreenDMT reveals DiHOMEs are replicably inversely associated with BMI and stimulate adipocyte calcium influx. Commun Biol. 2024;7:996. doi:10.1038/s42003-024-06646-z View Source

12,13-DiHODE Differential Evidence

α-Linolenic Acid Regioisomer Formation Ratio

In rabbit hepatic microsomal incubations with [14C]-α-linolenic acid and NADPH, the relative formation ratio of the ω3, ω6, and ω9 oxygenated metabolites (15,16-DiHODE, 12,13-DiHODE, and 9,10-DiHODE, respectively) was approximately 2:1:1 [1]. 12,13-DiHODE is produced at approximately half the abundance of the major ω3 epoxidation product, 15,16-DiHODE, and at comparable levels to 9,10-DiHODE [1]. This ratio reflects the preferential epoxidation of the double bond closest to the omega terminus by cytochrome P450 enzymes [1].

Regioisomer formation ratio

Head-to-head

~2:1:1 (ω3:ω6:ω9)

Supports regioisomeric flux benchmarking

Rabbit hepatic microsomes, NADPH; GC-MS confirmed

Evidence Dimension	Regioisomeric product formation ratio from α-linolenic acid
Target Compound Data	Relative abundance ratio of 1 (ω6 product; 12,13-DiHODE)
Comparator Or Baseline	15,16-DiHODE (ω3 product): relative abundance ratio of 2; 9,10-DiHODE (ω9 product): relative abundance ratio of 1
Quantified Difference	12,13-DiHODE is formed at ~50% the level of 15,16-DiHODE and at parity with 9,10-DiHODE (2:1:1 ratio for ω3:ω6:ω9 products)
Conditions	Rabbit hepatic microsomes, [14C]-α-linolenic acid (18:3 ω3), NADPH (1 mM), 15 min at 37°C, products identified by capillary GC-MS and confirmed against authentic standards

Why This Matters

This quantitative regioisomeric ratio provides a predictable biosynthetic benchmark; procurement of the authentic 12,13-DiHODE standard is essential for quantifying this specific CYP/epoxide hydrolase pathway branch in metabolic flux studies, as use of the more abundant 15,16-DiHODE would overestimate ω6 pathway activity.

• [1] Oliw EH. Oxygenation of linolenic and linoleic acid to novel vicinal dihydroxy acids by hepatic microsomes of the rabbit. Biochem Biophys Res Commun. 1983;111(2):644-651. doi:10.1016/0006-291x(83)90355-8 View Source

Biosynthetic Origin: α-Linolenate vs. Linoleate

12,13-DiHODE (12,13-dihydroxy-9,15-octadecadienoic acid) is biosynthesized from α-linolenic acid (18:3 ω3) via CYP-mediated ω6 epoxidation followed by epoxide hydrolase hydrolysis, whereas 12,13-DiHOME (12,13-dihydroxy-9Z-octadecenoic acid) originates from linoleic acid (18:2 ω6) [1]. These two compounds share the 12,13-diol moiety but differ in the number and position of double bonds, conferring distinct chromatographic retention times and mass spectral signatures [1][2]. The biological activities of these pathway products diverge significantly: 12,13-DiHOME at 37.5–75 μM enhances NLRP3 inflammasome activation in THP-1 macrophages, while 12,13-DiHODE serves primarily as a marker of α-linolenate epoxidation [1].

Substrate origin

Class-level inference

12,13-DiHODE from α-linolenic acid vs. 12,13-DiHOME from linoleic acid; divergent biological activities reported

Pathway-specific readout requires correct standard

Distinct chromatographic retention; MS/MS similarity demands authentic reference

Evidence Dimension	Substrate origin and pathway specificity
Target Compound Data	12,13-DiHODE: derived from α-linolenic acid (18:3 ω3); two double bonds (Δ9, Δ15); diol at C12–C13
Comparator Or Baseline	12,13-DiHOME: derived from linoleic acid (18:2 ω6); one double bond (Δ9); diol at C12–C13
Quantified Difference	Metabolite ratio of ω6 to ω9 products from linoleic acid is 2:1; 12,13-DiHOME is the major diol product of linoleate, whereas 12,13-DiHODE is a minor (ω6) product of α-linolenate (ratio 2:1:1 for ω3:ω6:ω9)
Conditions	Rabbit hepatic microsomes; comparative incubation of [14C]-linoleic acid and [14C]-α-linolenic acid; GC-MS identification against authentic standards

Why This Matters

Selecting 12,13-DiHODE versus 12,13-DiHOME determines which dietary PUFA pathway is being traced; for studies of α-linolenic acid metabolism, only 12,13-DiHODE provides the correct pathway readout, and substitution with the commercially more common 12,13-DiHOME would yield false-positive signals.

• [1] Oliw EH. Oxygenation of linolenic and linoleic acid to novel vicinal dihydroxy acids by hepatic microsomes of the rabbit. Biochem Biophys Res Commun. 1983;111(2):644-651. doi:10.1016/0006-291x(83)90355-8 View Source
• [2] Lipid Maps Structure Database (LMSD). alpha-12,13-DiHODE entry. Available at: https://lipidmaps.babraham.ac.uk View Source

Diol vs. Epoxide Toxicity in Sf-21 Cells

Dihydroxyoctadecadienoic acids (DiHODEs), including 12,13-dihydroxyoctadecadienoic acid, exhibit toxicity in Sf-21 insect cells that is mechanistically distinct from their epoxide precursors. At 100 μM, both 12,13-cis-epoxyoctadecenoic acid (12,13-EOA) and its corresponding diol (12,13-DHOA) caused significant mitochondrial dysfunction leading to cytotoxicity within 1 minute of exposure in albumin-free media [1]. Critically, bovine serum albumin at 3 μM protected cells from 12,13-EOA toxicity but failed to protect against 12,13-DHOA, whereas 500 μM BSA fully protected against both compounds [1]. This differential albumin sensitivity indicates that diols retain toxicity under conditions where epoxides are neutralized, establishing the diol as the proximate toxic species in low-albumin environments [1].

Diol vs. epoxide toxicity

Head-to-head

Diol toxicity not rescued by 3 μM BSA, unlike epoxide; both rescued at 500 μM BSA

Diol represents proximate toxic species in low-albumin environments

Sf-21 cells, 100 μM, 1-min exposure; mitochondrial dysfunction endpoint

Evidence Dimension	Cytotoxicity and albumin-dependent protection in Sf-21 cells
Target Compound Data	12,13-DHOA (12,13-dihydroxyoctadecenoic acid, diol form): cytotoxic at 100 μM in albumin-free media; toxicity NOT rescued by 3 μM BSA
Comparator Or Baseline	12,13-EOA (12,13-cis-epoxyoctadecenoic acid, epoxide precursor): cytotoxic at 100 μM in albumin-free media; toxicity RESCUED by 3 μM BSA
Quantified Difference	At 3 μM BSA, cell viability was preserved with 12,13-EOA exposure but not with 12,13-DHOA exposure; full protection for both required 500 μM BSA
Conditions	Sf-21 insect cells, albumin-free vs. albumin-supplemented media, 100 μM compound, 1-min exposure, mitochondrial dysfunction and cytotoxicity endpoints

Why This Matters

For toxicological screening programs investigating linoleate/linolenate metabolite-mediated mitochondrial injury, procurement of the diol form (12,13-DiHODE) is essential because the epoxide precursor underestimates toxicity in physiologically relevant low-albumin microenvironments.

• [1] Mitchell LA, Moran JH, Grant DF. Linoleic acid, cis-epoxyoctadecenoic acids, and dihydroxyoctadecadienoic acids are toxic to Sf-21 cells in the absence of albumin. Toxicol Lett. 2002;126(3):187-196. doi:10.1016/s0378-4274(01)00463-5 View Source

GC-MS Regioisomer Differentiation

The regioisomers 15,16-DiHODE, 12,13-DiHODE, and 9,10-DiHODE share identical molecular mass (312.44 Da) and produce similar electron ionization fragmentation patterns [1]. Unequivocal structural assignment required capillary GC-MS comparison against mass spectra of the authentic synthesized compounds [1]. Without an authentic 12,13-DiHODE standard, the ω6-epoxidation product cannot be distinguished from the ω3 (15,16-DiHODE) or ω9 (9,10-DiHODE) products, as these co-eluting isomers exhibit near-identical MS/MS transitions in multiple reaction monitoring (MRM) assays [1][2].

GC-MS isomer resolution

Method context

Authentic standard required for unambiguous regioisomer assignment; similar EI spectra and overlapping MRM transitions

Standard procurement is non-negotiable for isomer-resolved quantification

Capillary GC-MS with authentic synthesized standards; no single MS/MS transition unique to 12,13-DiHODE

Evidence Dimension	Mass spectrometric distinguishability of regioisomers
Target Compound Data	12,13-DiHODE: molecular ion and fragmentation pattern confirmed against authentic synthesized standard [1]
Comparator Or Baseline	15,16-DiHODE and 9,10-DiHODE: identical molecular weight (312.44 Da), similar EI fragmentation; distinguishable only via retention time differences and authentic standard comparison [1]
Quantified Difference	GC retention indices and relative retention times differ among regioisomers but overlap sufficiently to require standard-based confirmation; no single MS/MS transition uniquely identifies 12,13-DiHODE vs. its isomers without chromatographic resolution
Conditions	Capillary GC-MS with electron ionization; HPLC purification prior to GC-MS analysis; comparison against chemically synthesized authentic standards

Why This Matters

Procurement of the authentic 12,13-DiHODE standard is non-negotiable for any quantitative lipidomics or oxylipin profiling study aiming to report regioisomer-resolved concentrations; the cost of misidentification (publishing incorrect isomer assignments) far exceeds the incremental cost of the correct reference standard.

• [1] Oliw EH. Oxygenation of linolenic and linoleic acid to novel vicinal dihydroxy acids by hepatic microsomes of the rabbit. Biochem Biophys Res Commun. 1983;111(2):644-651. doi:10.1016/0006-291x(83)90355-8 View Source
• [2] Human Metabolome Database (HMDB). Metabocard for 12,13-DiHODE (HMDB0010201) with predicted GC-MS and LC-MS/MS spectra. Available at: https://hmdb.ca/metabolites/HMDB0010201 View Source

Mitochondrial ETC Inhibition vs. Uncoupling

In Sf-21 cells, the primary mechanism of toxicity for linoleic acid diols (including 12,13-dihydroxyoctadecadienoic acid) is inhibition of the mitochondrial electron transport chain, whereas linoleic acid and its monoepoxides act through transient uncoupling of oxidative phosphorylation [1]. This mechanistic divergence means that cells with compromised mitochondrial reserve capacity will exhibit differential sensitivity to diols versus epoxides [1]. The diol-specific electron transport chain inhibition persists even under conditions where epoxide-induced uncoupling is mitigated by albumin binding [1].

Mitochondrial mechanism

Head-to-head

Diols inhibit electron transport chain; epoxides cause transient uncoupling

Distinct mitochondrial targets necessitate separate diol standard

Qualitative mechanistic divergence at 100 μM in Sf-21 cells

Evidence Dimension	Mechanism of mitochondrial toxicity
Target Compound Data	12,13-DHOA (diol): primary mechanism = electron transport chain inhibition [1]
Comparator Or Baseline	Linoleic acid and 12,13-EOA (epoxide): primary mechanism = transient uncoupling of oxidative phosphorylation [1]
Quantified Difference	Qualitative mechanistic divergence: diols inhibit electron transport; epoxides and free fatty acids uncouple. At 100 μM, both cause mitochondrial dysfunction but via distinct pathways with different albumin sensitivity profiles
Conditions	Sf-21 insect cells, albumin-free media; mitochondrial function assessed following 1-min compound exposure at 100 μM

Why This Matters

For mitochondrial toxicity screening cascades, the diol standard must be procured separately from the epoxide because the two compound classes engage different mitochondrial targets; reliance solely on epoxide standards will miss electron transport chain inhibition liabilities.

• [1] Mitchell LA, Moran JH, Grant DF. Linoleic acid, cis-epoxyoctadecenoic acids, and dihydroxyoctadecadienoic acids are toxic to Sf-21 cells in the absence of albumin. Toxicol Lett. 2002;126(3):187-196. doi:10.1016/s0378-4274(01)00463-5 View Source

Human Blood Oxylipin Detection Specificity

12,13-DiHODE has been detected and annotated as an oxygenated lipid in human blood, qualifying it as an endogenous circulating oxylipin [1]. In contrast, the regioisomer 15,16-DiHODE has been identified primarily as a plant-derived hydroxy acid from Camelina sativa seed oil rather than as an endogenous human metabolite at comparable abundance [2]. This differential detectability in human biofluids positions 12,13-DiHODE as a more relevant analytical target for clinical oxylipin studies compared to its 15,16 counterpart [1][2].

Human blood detectability

Cross-study comparable

12,13-DiHODE detected in human blood; 15,16-DiHODE primarily plant-derived

Clinically relevant analyte for oxylipin biomarker studies; 15,16-isomer may not reflect endogenous levels

HMDB annotation; quantitative population ranges not yet established

Evidence Dimension	Endogenous detectability in human blood
Target Compound Data	12,13-DiHODE: detected in human blood; annotated in HMDB as an endogenous metabolite [1]
Comparator Or Baseline	15,16-DiHODE: identified in Camelina sativa seed oil; limited evidence for comparable endogenous abundance in human circulation [2]
Quantified Difference	Qualitative difference in endogenous presence; quantitative plasma concentration ranges for 12,13-DiHODE in human cohorts are not yet established in large-scale lipidomic studies
Conditions	Human blood lipidomics; metabolite annotation via HMDB and Lipid Maps databases

Why This Matters

For clinical biomarker discovery programs targeting circulating oxylipins, 12,13-DiHODE represents a human-relevant analyte; procurement of the correct standard ensures that assay development targets a metabolite actually present in patient samples rather than a plant-derived analog with no clinical relevance.

• [1] Human Metabolome Database (HMDB). Metabocard for 12,13-DiHODE (HMDB0010201). Available at: https://hmdb.ca/metabolites/HMDB0010201 View Source
• [2] Gunstone FD, et al. Synthetic, degradative, analytical and configurational studies of long chain epoxy and hydroxy acids. Research Repository, University of St Andrews, 2018. Available at: https://research-repository.st-andrews.ac.uk View Source

12,13-DiHODE Application Scenarios

α-Linolenic Acid Oxylipin Profiling

In targeted lipidomics workflows employing LC-MS/MS or GC-MS for oxylipin panel analysis, 12,13-DiHODE serves as the definitive authentic standard for quantifying ω6-epoxidation products of α-linolenic acid. Based on Oliw's established 2:1:1 formation ratio (15,16-DiHODE : 12,13-DiHODE : 9,10-DiHODE) in rabbit hepatic microsomes [1], researchers can use the 12,13-DiHODE standard to calibrate the intermediate-abundance ω6 channel and verify that their chromatographic method resolves the 15,16-, 12,13-, and 9,10-regioisomers before reporting isomer-specific concentrations in biological matrices.

Mitochondrial Toxicity Screening: Inhibitors vs. Uncouplers

For pharmaceutical discovery programs assessing mitochondrial liability of lipid metabolites, 12,13-DiHODE is a critical tool compound representing the diol class. Mitchell et al. demonstrated that dihydroxyoctadecadienoic acids inhibit the electron transport chain, while their epoxide precursors act as uncouplers [1]. Procurement of 12,13-DiHODE enables parallel testing of epoxide vs. diol mechanisms in tiered mitochondrial toxicity assays (e.g., Seahorse XF stress test), ensuring that structure-activity relationship (SAR) campaigns correctly attribute mitochondrial toxicity to the appropriate metabolite class.

Albumin-Dependent PBPK Modeling of Oxidized Lipids

The differential albumin sensitivity between 12,13-EOA (epoxide; rescued by 3 μM BSA) and 12,13-DHOA (diol; not rescued by 3 μM BSA, requiring 500 μM BSA for full protection) [1] makes 12,13-DiHODE an essential standard for physiologically based pharmacokinetic (PBPK) modeling of oxidized PUFA metabolites. Researchers modeling metabolite distribution in interstitial spaces with low albumin concentrations (e.g., tumor microenvironment, inflamed tissues) must include diol standards because epoxide-only models will underestimate local toxicity.

Clinical Oxylipin Biomarker Assay Validation

Given that 12,13-DiHODE is detected in human blood [1], clinical laboratories developing quantitative oxylipin biomarker assays for metabolic or inflammatory disease cohorts must procure this specific regioisomer standard. Using the incorrect isomer (e.g., 9,10-DiHODE or 15,16-DiHODE) for calibration would yield systematically inaccurate concentration assignments, particularly in samples where multiple DiHODE isomers co-occur. The authentic standard is required for FDA/CLIA-compliant assay validation per bioanalytical method validation guidelines.

Application

Selection Property

Validation Focus

α-Linolenic acid oxylipin profiling

Regioisomer-specific standard

Chromatographic resolution of ω3/ω6/ω9 isomers

Mitochondrial toxicity screening

Diol vs. epoxide mechanism tool

Electron transport chain inhibition endpoint

Oxidized lipid PBPK modeling

Differential albumin sensitivity

Toxicity prediction in low-albumin compartments

Oxylipin biomarker assay development

Authentic regioisomer calibration

Isomer-specific quantification accuracy in research matrices

• [1] Oliw EH. Oxygenation of linolenic and linoleic acid to novel vicinal dihydroxy acids by hepatic microsomes of the rabbit. Biochem Biophys Res Commun. 1983;111(2):644-651. doi:10.1016/0006-291x(83)90355-8 View Source
• [2] Mitchell LA, Moran JH, Grant DF. Linoleic acid, cis-epoxyoctadecenoic acids, and dihydroxyoctadecadienoic acids are toxic to Sf-21 cells in the absence of albumin. Toxicol Lett. 2002;126(3):187-196. doi:10.1016/s0378-4274(01)00463-5 View Source
• [3] Human Metabolome Database (HMDB). Metabocard for 12,13-DiHODE (HMDB0010201). Available at: https://hmdb.ca/metabolites/HMDB0010201 View Source